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Compound of Interest

Compound Name: 3-Propylcyclohex-2-en-1-one
CAS No.: 6328-24-1
Cat. No.: B1606958
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Propylcyclohex-2-en-1-one is a cyclic ketone with potential applications in organic
synthesis and as a building block for more complex molecules. This guide provides a
comprehensive overview of its chemical identifiers, synthesis, properties, and relevant
experimental protocols, designed to support researchers in its application.

Part 1: Core Identifiers and Chemical Properties

Accurate identification is critical for sourcing, regulatory compliance, and experimental
reproducibility. The primary identifiers for 3-propylcyclohex-2-en-1-one are detailed below.

Table 1: Key Identifiers for 3-Propylcyclohex-2-en-1-
one[1]
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Identifier Value

CAS Number 6328-24-1

IUPAC Name 3-propylcyclohex-2-en-1-one

PubChem CID 238972

Molecular Formula CoH140

Molecular Weight 138.21 g/mol

SMILES CCCcC1=CcC(=0)CccC1

inchi INChl=1S/C9H140/c1-2-4-8-5-3-6-9(10)7-
8/h7H,2-6H2,1H3

InChlKey PTKLGNSTURMLTG-UHFFFAOYSA-N

Synonyms 3-Propyl-2-cyclohexen-1-one, 3-Propyl-2-

cyclohexenone

Note: It is important to distinguish 3-propylcyclohex-2-en-1-one from its isomers and related
compounds, such as 3-methyl-5-propylcyclohex-2-en-1-one (CAS No. 3720-16-9)[1][2][3][4][5]
or 3-propylcyclopent-2-en-1-one (CAS No. 35953-18-5)[6], as their properties and applications
may differ significantly.

Part 2: Synthesis and Mechanistic Insights

The synthesis of 3-propylcyclohex-2-en-1-one and related a,3-unsaturated cyclohexenones
is often achieved through the Robinson annulation. This powerful ring-forming reaction
combines a Michael addition with an intramolecular aldol condensation.[7][8][9][10][11]

The Robinson Annulation: A Mechanistic Overview

Discovered by Robert Robinson in 1935, this reaction is a cornerstone for the creation of six-

membered rings.[7] The general process involves the reaction of a ketone with a methyl vinyl

ketone (or a derivative) to form an a,3-unsaturated ketone within a newly formed cyclohexane
rng.[7]

The reaction proceeds in two main stages:
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e Michael Addition: An enolate, formed from a ketone under basic or acidic conditions, acts as
a nucleophile and adds to an a,3-unsaturated ketone acceptor. This conjugate addition
results in the formation of a 1,5-diketone intermediate.[9][10]

 Intramolecular Aldol Condensation: The newly formed 1,5-diketone then undergoes an
intramolecular aldol reaction. A new enolate is formed, which then attacks the second
carbonyl group, leading to cyclization and the formation of a six-membered ring. Subsequent
dehydration (elimination of a water molecule) yields the final a,-unsaturated cyclohexenone
product.[9][11]

Conceptual Synthesis Workflow

The synthesis of 3-propylcyclohex-2-en-1-one via a Robinson annulation would conceptually
involve the following reactants:

e Michael Donor: An enolate derived from a ketone that will provide the propyl group at the 3-

position.
e Michael Acceptor: An a,B-unsaturated ketone that will form the cyclohexenone ring.

A plausible, though not explicitly detailed in the provided search results, synthetic route could
involve the reaction of a propyl-containing Michael donor with a suitable acceptor.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.jk-sci.com/blogs/resource-center/robinson-annulation
https://openstax.org/books/organic-chemistry/pages/23-12-the-robinson-annulation-reaction
https://www.jk-sci.com/blogs/resource-center/robinson-annulation
https://www.masterorganicchemistry.com/2018/12/10/the-robinson-annulation/
https://www.benchchem.com/product/b1606958/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-propylcyclohex-2-en-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Michael Addition
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Caption: Conceptual workflow for Robinson Annulation synthesis.
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Part 3: Experimental Protocol

While a specific, peer-reviewed protocol for the synthesis of 3-propylcyclohex-2-en-1-one
was not found, a general procedure for a Robinson annulation is provided below. This can be
adapted by the experienced researcher for the specific target molecule.

General Protocol for Robinson Annulation[9]

Materials:

¢ Aldehyde or Ketone (1.0 eq)

o Methyl vinyl ketone (or other Michael acceptor) (5.0 eq)

e Triethylamine (4.0 eq)

e Dichloromethane (DCM)

e Methanol (MeOH)

e Sodium methoxide (3.0 eq, with a subsequent 1.0 eq addition)
o Saturated aqueous ammonium chloride

» Saturated aqueous sodium chloride (brine)

Magnesium sulfate
Procedure:
o Michael Addition:

o To a solution of the aldehyde or ketone (1.0 eq) in DCM, add triethylamine (4.0 eq) and
freshly distilled methyl vinyl ketone (5.0 eq) at 23 °C.

o Stir the mixture for 96 hours, protecting it from light.

o Concentrate the mixture under reduced pressure to obtain the crude Michael adduct.
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» Aldol Condensation and Cyclization:

Dissolve the crude Michael adduct in MeOH.

(¢]

[¢]

Add sodium methoxide (3.0 eq) in one portion while stirring at 23 °C.

[¢]

After 24 hours, add another portion of sodium methoxide (1.0 eq).

[e]

After an additional 20 hours, quench the reaction by adding saturated aqueous ammonium
chloride solution.

o Work-up and Purification:
o Separate the layers and extract the aqueous layer with DCM.

o Combine the organic layers, wash with brine, dry over magnesium sulfate, filter, and
concentrate.

o Purify the residue by flash column chromatography on silica gel to yield the annulation
product.

Part 4: Applications in Research and Drug
Development

Cyclohexenone derivatives are valuable intermediates in the synthesis of a wide range of
organic compounds, including pharmaceuticals and natural products.[12] Their utility stems
from the reactive a,3-unsaturated ketone moiety, which can undergo various transformations.

o Steroid Synthesis: The Robinson annulation is a key step in the synthesis of steroids, such
as cortisone and estrone.[7][10] The formation of the characteristic fused ring system relies
on this methodology.

o Natural Product Synthesis: This reaction has been employed in the total synthesis of
complex natural products, including alkaloids like (+)-fawcettimine.[7]

o Pharmaceutical Scaffolds: The cyclohexenone core is a common scaffold in medicinal
chemistry, providing a rigid framework for the attachment of various functional groups to
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explore structure-activity relationships.

Part 5: Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-propylcyclohex-2-en-1-one is not detailed in
the search results, general safety precautions for handling similar chemical compounds should
be followed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[13]

o Ventilation: Use only in a well-ventilated area or with local exhaust ventilation.

o Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from incompatible materials such as strong oxidizing agents.[13]
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» To cite this document: BenchChem. [An In-Depth Technical Guide to 3-Propylcyclohex-2-en-
1-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606958/docs#an-in-depth-technical-guide-to-3-
propylcyclohex-2-en-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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